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Compound of Interest

Compound Name: FBPase-1 inhibitor-1

Cat. No.: B1662983 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling FBPase-1 inhibitor-1. The following procedures are

based on standard best practices for handling biochemical compounds in a laboratory setting,

as a specific Safety Data Sheet (SDS) for "FBPase-1 inhibitor-1" was not available in public

search results. It is imperative to supplement this guidance with a thorough risk assessment

specific to your laboratory's protocols and the specific inhibitor being used.

I. Personal Protective Equipment (PPE)
The minimum required PPE for handling FBPase-1 inhibitor-1 includes a lab coat, protective

eyewear, long pants, and closed-toe shoes.[1] This should be supplemented with appropriate

gloves and other protective equipment based on a task-specific hazard assessment.[1]

A. Hand Protection:

Disposable nitrile gloves are the minimum requirement for handling FBPase-1 inhibitor-1.[1]

These gloves offer protection against incidental contact.[1] If direct contact occurs, gloves

should be removed immediately, and hands should be washed thoroughly before putting on a

new pair.[1] For tasks with a higher risk of exposure, consider double-gloving or using more

robust chemical-resistant gloves.[1] Always inspect gloves for any signs of damage before use.

[2]

B. Eye and Face Protection:
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Safety glasses with side shields are the minimum eye protection required when working with or

near FBPase-1 inhibitor-1.[1] For procedures with a splash hazard, such as preparing

solutions or pouring large volumes, a face shield should be worn in addition to safety glasses

or goggles.[1][3] All eye and face protection must be ANSI Z87.1 compliant.[1]

C. Body Protection:

A laboratory coat that covers the wearer to near the knees is mandatory to protect skin and

personal clothing from potential splashes.[2] For handling flammable solvents used to dissolve

the inhibitor, a flame-resistant lab coat is recommended.[2][3] Lab coats should be kept clean

and in good condition.[2]

D. Respiratory Protection:

If there is a risk of generating aerosols or dusts of the FBPase-1 inhibitor-1, or when working

in a poorly ventilated area, respiratory protection is necessary.[3][4] The type of respirator

should be selected based on a formal risk assessment of the specific procedure and the

compound's potential inhalation hazards.

II. Operational and Disposal Plans
A. Handling and Storage:

Handling: Always handle FBPase-1 inhibitor-1 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure. Avoid direct contact with skin and

eyes. After handling, wash hands thoroughly with soap and water.

Storage: Store FBPase-1 inhibitor-1 in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials. Specific storage temperatures may vary

by supplier, with common recommendations being -20°C or -80°C for long-term stability.[5]

Always follow the manufacturer's specific storage instructions.

B. Spill and Accidental Release Measures:

In the event of a spill, evacuate the immediate area. Wear appropriate PPE, including

respiratory protection if necessary, before attempting to clean the spill. For a solid spill,

carefully sweep or vacuum the material, avoiding dust generation. For a liquid spill, absorb with
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an inert material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

C. Disposal Plan:

All waste contaminated with FBPase-1 inhibitor-1, including used gloves, disposable labware,

and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of this material

down the drain or in the regular trash.

III. Quantitative Data Summary
While a comprehensive toxicological profile for a generic "FBPase-1 inhibitor-1" is not

available, some inhibitors have published IC50 values, which indicate their potency. This data

is crucial for understanding the compound's biological activity but does not directly translate to

occupational exposure limits.

Parameter Value Source

IC50 (human FBPase-1) 3.4 µM [6]

Ki (human FBPase-1) 1.1 µM [6]

IC50 (glucose production in rat

hepatoma cells)
6.6 µM [6]

Note: IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance

in inhibiting a specific biological or biochemical function. Ki (Inhibition constant) is another

measure of inhibitor potency.

IV. Experimental Workflow Visualization
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling FBPase-1 inhibitor-1.
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PPE Selection and Use Workflow for FBPase-1 Inhibitor-1
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Caption: PPE Selection and Use Workflow for FBPase-1 Inhibitor-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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